2,2-dimethyl-1,3-dioxaindane-4-carboxylic acid
Overview
Description
2,2-dimethyl-1,3-dioxaindane-4-carboxylic acid is a useful research compound. Its molecular formula is C10H10O4 and its molecular weight is 194.18 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-dimethyl-1,3-dioxaindane-4-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,2-dimethyl-1,3-propanediol", "4-chlorobutyric acid", "Sodium hydroxide", "Sodium bicarbonate", "Sulfuric acid", "Acetic anhydride", "Sodium acetate", "Hydrogen peroxide", "Sodium borohydride", "Methanol", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Conversion of 2,2-dimethyl-1,3-propanediol to 2,2-dimethyl-1,3-dioxolane", "2,2-dimethyl-1,3-propanediol is reacted with acetic anhydride and a catalytic amount of sulfuric acid to form 2,2-dimethyl-1,3-dioxolane.", "Step 2: Conversion of 2,2-dimethyl-1,3-dioxolane to 2,2-dimethyl-1,3-dioxaindane", "2,2-dimethyl-1,3-dioxolane is reacted with hydrogen peroxide in the presence of sodium acetate to form 2,2-dimethyl-1,3-dioxaindane.", "Step 3: Conversion of 2,2-dimethyl-1,3-dioxaindane to 2,2-dimethyl-1,3-dioxaindane-4-carboxylic acid", "2,2-dimethyl-1,3-dioxaindane is reacted with 4-chlorobutyric acid in the presence of sodium hydroxide and sodium bicarbonate to form 2,2-dimethyl-1,3-dioxaindane-4-carboxylic acid.", "Step 4: Reduction of 2,2-dimethyl-1,3-dioxaindane-4-carboxylic acid to 2,2-dimethyl-1,3-dioxaindane-4-carboxylic acid methyl ester", "2,2-dimethyl-1,3-dioxaindane-4-carboxylic acid is reduced to its methyl ester using sodium borohydride in methanol.", "Step 5: Hydrolysis of 2,2-dimethyl-1,3-dioxaindane-4-carboxylic acid methyl ester to 2,2-dimethyl-1,3-dioxaindane-4-carboxylic acid", "2,2-dimethyl-1,3-dioxaindane-4-carboxylic acid methyl ester is hydrolyzed to 2,2-dimethyl-1,3-dioxaindane-4-carboxylic acid using sodium hydroxide in water." ] } | |
CAS No. |
106296-52-0 |
Molecular Formula |
C10H10O4 |
Molecular Weight |
194.18 g/mol |
IUPAC Name |
2,2-dimethyl-1,3-benzodioxole-4-carboxylic acid |
InChI |
InChI=1S/C10H10O4/c1-10(2)13-7-5-3-4-6(9(11)12)8(7)14-10/h3-5H,1-2H3,(H,11,12) |
InChI Key |
CXXHFJXTCNZPQW-UHFFFAOYSA-N |
Canonical SMILES |
CC1(OC2=CC=CC(=C2O1)C(=O)O)C |
Purity |
95 |
Origin of Product |
United States |
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